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Compound Name:
5-Chloro-2,4,6-

trifluoroisophthalonitrile

Cat. No.: B160395 Get Quote

Disclaimer: This guide focuses on the environmental impact of Chlorothalonil (2,4,5,6-

tetrachloroisophthalonitrile) as a representative of halogenated isophthalonitrile fungicides. Due

to a lack of publicly available environmental data for 5-Chloro-2,4,6-trifluoroisophthalonitrile,

Chlorothalonil is used as a surrogate based on structural similarity. The data presented here for

Chlorothalonil should not be directly extrapolated to 5-Chloro-2,4,6-trifluoroisophthalonitrile
without further experimental verification.

This guide provides a comparative analysis of the environmental fate and ecotoxicological

effects of the broad-spectrum fungicide Chlorothalonil against other common alternatives. The

information is intended for researchers, scientists, and drug development professionals to

facilitate informed decisions in agricultural and chemical research.

Environmental Fate and Persistence
The environmental persistence of a fungicide is a critical factor in its overall environmental

impact. This section compares the persistence of Chlorothalonil in soil and aquatic

environments with that of other fungicides.

Table 1: Comparison of Soil Persistence for Selected Fungicides
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Fungicide
Soil Half-Life
(DT50)

Key Factors
Influencing
Persistence

Primary
Degradation
Products

Chlorothalonil

1 to 2 months, with

some studies

reporting < 1 to 3.5

days under specific

conditions.[1][2][3]

Soil type, organic

matter content,

moisture,

temperature, and

microbial activity.[4]

4-hydroxy-2,5,6-

trichloroisophthalonitril

e (more persistent

than the parent

compound).[5][6]

Azoxystrobin
Can be persistent in

soil.

Soil type, microbial

activity.

Pyraclostrobin

8.4 to 89 days in

terrestrial field studies.

[7]

Transformation is a

major dissipation

route.

BF500-3 and BF500-6

(tend to bind to soil).

[7]

Copper-Based

Fungicides

Accumulate in soil and

do not readily break

down.[8]

Soil pH and carbon

content.

Biofungicides

Short environmental

lifespan, do not pollute

soil and water.[9]

Microbial activity,

environmental

conditions.

Natural compounds.

Table 2: Comparison of Aquatic Persistence for Selected Fungicides
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Fungicide Aquatic Half-Life (DT50)
Key Factors Influencing
Persistence

Chlorothalonil

< 2 hours in water/sediment

systems, but residues can be

detected for up to 30 days.[3]

Stable to hydrolysis in acidic

conditions, but breaks down in

neutral to basic conditions

(half-life of 4 to 64 days).[6][10]

Photolysis, pH, presence of

natural photosensitizers.[5]

Azoxystrobin

Can be persistent in water

systems under certain

conditions.

Pyraclostrobin
Rapid photolysis in water (half-

life of 0.062 days).[7]
Light exposure.

Copper-Based Fungicides Can accumulate in sediments. Water chemistry.

Biofungicides
Generally low persistence in

aquatic environments.

Ecotoxicity
The toxicity of a fungicide to non-target organisms is a major concern for its environmental risk

assessment. The following tables summarize the acute toxicity of Chlorothalonil and its

alternatives to key aquatic organisms.

Table 3: Acute Toxicity to Fish (96-hour LC50)
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Fungicide Species LC50 (µg/L)

Chlorothalonil
Rainbow Trout (Oncorhynchus

mykiss)
45

Bluegill Sunfish (Lepomis

macrochirus)
52

Azoxystrobin
Rainbow Trout (Oncorhynchus

mykiss)
470

Bluegill Sunfish (Lepomis

macrochirus)
1100

Pyraclostrobin
Rainbow Trout (Oncorhynchus

mykiss)
6.5

Copper Sulfate
Rainbow Trout (Oncorhynchus

mykiss)
200 - 5000

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms over a specified period.

Table 4: Acute Toxicity to Aquatic Invertebrates (48-hour EC50)

Fungicide Species EC50 (µg/L)

Chlorothalonil Daphnia magna 70

Azoxystrobin Daphnia magna 259

Pyraclostrobin Daphnia magna 11

Copper Sulfate Daphnia magna 20 - 400

EC50 (Effective Concentration 50): The concentration of a substance that causes a defined

effect (e.g., immobilization) in 50% of the test organisms over a specified period.

Degradation Pathways
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Understanding the degradation pathways of a fungicide is crucial for predicting the formation of

potentially harmful metabolites.

Chlorothalonil Degradation

Alternative Fungicide Degradation

Chlorothalonil 4-hydroxy-2,5,6-trichloroisophthalonitrile
Hydrolysis/Microbial Action

Further Degradation Products

Azoxystrobin Metabolites

Photolysis/Metabolism

Pyraclostrobin MetabolitesPhotolysis/Metabolism

Click to download full resolution via product page

Caption: Simplified degradation pathways of Chlorothalonil and alternative fungicides.

Experimental Protocols
The data presented in this guide are typically generated using standardized experimental

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD).

OECD 307: Aerobic and Anaerobic Transformation in
Soil
This test guideline is designed to determine the rate and route of degradation of a chemical in

soil under both aerobic and anaerobic conditions.[6]

Principle: The test substance, typically radiolabeled, is applied to soil samples.
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Incubation: The treated soil is incubated in the dark under controlled temperature and

moisture conditions.

Analysis: At various time intervals, soil samples are extracted and analyzed to determine the

amount of the parent compound remaining and to identify major degradation products.[11]

[12]

Endpoints: The primary endpoints are the half-life (DT50) of the test substance and the

identification and quantification of transformation products.

OECD 203: Fish, Acute Toxicity Test
This test is designed to determine the acute lethal toxicity of a substance to fish.[13][14][15][16]

[17]

Principle: Fish are exposed to the test substance in a static or semi-static system for 96

hours.

Test Organisms: Commonly used species include Rainbow Trout (Oncorhynchus mykiss)

and Zebrafish (Danio rerio).

Concentrations: A range of concentrations of the test substance is used to determine a dose-

response relationship.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The main endpoint is the LC50, the concentration that is lethal to 50% of the test

fish.[13][17]

OECD 202: Daphnia sp. Acute Immobilisation Test
This test determines the acute toxicity of a substance to Daphnia, a key freshwater

invertebrate.[18][19][20][21][22]

Principle:Daphnia (typically Daphnia magna), less than 24 hours old, are exposed to the test

substance for 48 hours.[18][19][20][21]

Concentrations: A series of concentrations of the test substance is tested.
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Observation: The number of immobilized Daphnia is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim after gentle agitation.[18]

Endpoint: The primary endpoint is the EC50, the concentration that immobilizes 50% of the

Daphnia.[22]

Environmental Risk Assessment Workflow
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Caption: A generalized workflow for assessing the environmental risk of a fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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